Cas no 1030222-82-2 (Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate
• CAS No: 1030222-82-2
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 6411192
• PubChem ID: 25503188
• Update Time: 2025-06-13

Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26604188
• 1030222-82-2
• Z293516948
• AB00992260-01
• ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate
• AKOS034082594
• Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C13H14N2O2S2/c1-4-17-13(16)10-8(2)14-11(15-12(10)18-3)9-6-5-7-19-9/h5-7H,4H2,1-3H3
• InChI Key： IGTFEHDXUQHDEI-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=O)OCC)C(C)=NC(C2=CC=CS2)=N1

Computed Properties

• Exact Mass: 294.04967004g/mol
• Monoisotopic Mass: 294.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Additional information on Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate

Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate (CAS No. 1030222-82-2): A Comprehensive Overview

Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate, identified by its CAS number 1030222-82-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a crucial role in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a thiophene ring, a methylsulfanyl group, and a carboxylate ester, makes this compound a versatile intermediate in the development of pharmaceutical agents.

The structure of Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate features a pyrimidine core substituted with an ethyl carboxylate group at the 5-position, a methyl group at the 4-position, and a methylsulfanyl group at the 6-position. Additionally, the presence of a thiophene ring at the 2-position introduces further complexity and potential for biological activity. This unique structural arrangement has garnered attention from researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and are involved in various cellular processes. Consequently, compounds incorporating pyrimidine moieties have been extensively studied for their potential as pharmacological agents. Among these derivatives, Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate has emerged as a promising candidate for further investigation.

One of the most compelling aspects of Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate is its potential application in the development of antiviral and anticancer agents. The thiophene ring, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive moiety for drug design. Additionally, the methylsulfanyl group can contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of functional groups in determining the biological activity of pyrimidine derivatives. For instance, research published in Journal of Medicinal Chemistry has demonstrated that compounds with thiophene rings exhibit enhanced antiviral properties due to their ability to interact with viral enzymes. Similarly, studies on anticancer agents have shown that pyrimidine derivatives with methylsulfanyl groups exhibit potent inhibitory effects on tumor growth.

The synthesis of Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrimidine core, followed by functionalization at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the thiophene ring and other substituents efficiently.

In terms of pharmacokinetics, Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate exhibits promising properties that make it suitable for further development as a drug candidate. Preliminary studies indicate good oral bioavailability and moderate metabolic stability, suggesting that it could be effectively administered orally. Additionally, its solubility profile is favorable for formulation into various dosage forms.

The potential therapeutic applications of Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate are vast. Beyond its antiviral and anticancer properties, this compound has shown promise in other areas such as anti-inflammatory and antimicrobial research. The unique combination of functional groups makes it a versatile scaffold for designing molecules with diverse biological activities.

Ongoing research is focused on optimizing the synthesis and exploring new derivatives of Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate to enhance their pharmacological properties. Computational modeling and high-throughput screening techniques are being employed to identify novel analogs with improved efficacy and reduced toxicity. These efforts are expected to accelerate the transition from laboratory research to clinical development.

In conclusion, Ethyl 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylate (CAS No. 1030222-82-82-82) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, this derivative holds great potential for contributing to novel therapeutic strategies across various medical conditions.